Cas no 1909287-18-8 ((4'aR,8'aS)-octahydro-1'H-spiro1,3-dioxolane-2,6'-quinoline)

• Product Name: (4'aR,8'aS)-octahydro-1'H-spiro1,3-dioxolane-2,6'-quinoline
• CAS No: 1909287-18-8
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD29047260
• CID: 4628148
• PubChem ID: 96858903
• Update Time: 2025-07-15

(4'aR,8'aS)-octahydro-1'H-spiro1,3-dioxolane-2,6'-quinoline Chemical and Physical Properties

Names and Identifiers

• (4''aR,8''aS)-octahydro-1''H-spiro[1,3-dioxolane-2,6''-quinoline]
• (4'aR,8'aS)-octahydro-1'H-spiro[1,3-dioxolane-2,6'-quinoline]
• (4'aR,8'aS)-octahydro-1'H-spiro1,3-dioxolane-2,6'-quinoline

• MDL： MFCD29047260
• Inchi： 1S/C11H19NO2/c1-2-9-8-11(13-6-7-14-11)4-3-10(9)12-5-1/h9-10,12H,1-8H2/t9-,10+/m1/s1
• InChI Key： FXHLGDMIGLCTEF-ZJUUUORDSA-N
• SMILES： O1CCOC21CC[C@@]1([H])[C@@]([H])(C2)CCCN1

Additional information on (4'aR,8'aS)-octahydro-1'H-spiro1,3-dioxolane-2,6'-quinoline

Comprehensive Overview of (4'aR,8'aS)-octahydro-1'H-spiro[1,3]dioxolane-2,6'-quinoline (CAS No. 1909287-18-8)

The compound (4'aR,8'aS)-octahydro-1'H-spiro[1,3]dioxolane-2,6'-quinoline (CAS No. 1909287-18-8) is a structurally unique spirocyclic molecule that has garnered significant interest in pharmaceutical and chemical research. Its intricate spiro[1,3]dioxolane and quinoline moieties make it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly exploring its potential as a chiral building block for asymmetric synthesis, aligning with the growing demand for enantioselective methodologies in organic chemistry.

In recent years, the spirocyclic compounds class, including (4'aR,8'aS)-octahydro-1'H-spiro[1,3]dioxolane-2,6'-quinoline, has gained traction due to their three-dimensional complexity and bioactive properties. This compound's rigid structure enhances binding affinity to biological targets, making it a candidate for neuroprotective agents or G-protein-coupled receptor (GPCR) modulators. Its CAS No. 1909287-18-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and high-throughput screening.

The synthesis of (4'aR,8'aS)-octahydro-1'H-spiro[1,3]dioxolane-2,6'-quinoline often involves stereoselective cyclization techniques, leveraging catalytic asymmetric hydrogenation or ring-closing metathesis. These methods align with the pharmaceutical industry's push toward green chemistry and atom economy. Analytical characterization via NMR spectroscopy and X-ray crystallography confirms its absolute configuration, a critical factor for structure-activity relationship (SAR) studies.

Beyond its synthetic utility, this compound's physicochemical properties—such as logP and hydrogen bond acceptors/donors—are optimized for blood-brain barrier (BBB) penetration, a hot topic in neurological drug design. Its spirocyclic core reduces metabolic degradation, addressing the industry's challenge of drug half-life extension. These attributes resonate with trending searches like "spirocyclic drugs 2024" and "BBB-permeable scaffolds."

In conclusion, (4'aR,8'aS)-octahydro-1'H-spiro[1,3]dioxolane-2,6'-quinoline (CAS No. 1909287-18-8) exemplifies the convergence of structural innovation and therapeutic potential. Its applications span fragment-based drug discovery, catalysis, and material science, positioning it as a versatile tool for researchers tackling undruggable targets and precision medicine challenges.